molecular formula C21H23F3N2O2 B2740252 N-(pyridin-3-yl(tetrahydro-2H-pyran-4-yl)methyl)-3-(4-(trifluoromethyl)phenyl)propanamide CAS No. 2034592-33-9

N-(pyridin-3-yl(tetrahydro-2H-pyran-4-yl)methyl)-3-(4-(trifluoromethyl)phenyl)propanamide

Cat. No. B2740252
CAS RN: 2034592-33-9
M. Wt: 392.422
InChI Key: BDBCFVKFEAZUNX-UHFFFAOYSA-N
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Description

N-(pyridin-3-yl(tetrahydro-2H-pyran-4-yl)methyl)-3-(4-(trifluoromethyl)phenyl)propanamide is a useful research compound. Its molecular formula is C21H23F3N2O2 and its molecular weight is 392.422. The purity is usually 95%.
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Scientific Research Applications

β-Oxoanilides in Heterocyclic Synthesis

The synthesis of new polyfunctionally substituted pyridine and pyrazole derivatives through the condensation of β-oxoanilides has been reported. This synthesis pathway indicates the versatility of related compounds in creating a wide range of heterocyclic compounds, which can be foundational for developing new pharmaceuticals and organic materials (Hussein, Harb, & Mousa, 2008).

Glycine Transporter 1 Inhibitor

A structurally diverse compound was identified as a potent and orally available glycine transporter 1 (GlyT1) inhibitor, showcasing the potential therapeutic applications of similar compounds in treating disorders related to the central nervous system (Yamamoto et al., 2016).

Synthesis of Pyridine and Fused Pyridine Derivatives

The reaction of specific substrates with active methylene reagents has been used to synthesize a new series of pyridine and fused pyridine derivatives. This research highlights the compounds' utility in synthesizing complex molecules that could have applications in developing new chemical entities (Al-Issa, 2012).

CuI Complexes with Scorpionate Ligands

Research into CuI complexes with N,N',S,S' scorpionate ligands provided insights into the dimer-monomer equilibria, emphasizing the potential for creating complex metal-organic frameworks and catalysts for various chemical reactions (Gennari et al., 2008).

properties

IUPAC Name

N-[oxan-4-yl(pyridin-3-yl)methyl]-3-[4-(trifluoromethyl)phenyl]propanamide
Details Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C21H23F3N2O2/c22-21(23,24)18-6-3-15(4-7-18)5-8-19(27)26-20(16-9-12-28-13-10-16)17-2-1-11-25-14-17/h1-4,6-7,11,14,16,20H,5,8-10,12-13H2,(H,26,27)
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

BDBCFVKFEAZUNX-UHFFFAOYSA-N
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

C1COCCC1C(C2=CN=CC=C2)NC(=O)CCC3=CC=C(C=C3)C(F)(F)F
Details Computed by OEChem 2.3.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C21H23F3N2O2
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

392.4 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.